Cas no 115514-11-9 (Benzenepropanal, 4-butoxy-)

• Product Name: Benzenepropanal, 4-butoxy-
• CAS No: 115514-11-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 832770
• Update Time: 2026-04-29

Benzenepropanal, 4-butoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 4-butoxy-
• LogP
• 3-(4-Butoxyphenyl)propanal
• 4-BUTOXY-BENZENEPROPANAL
• 4-Butoxybenzenepropanal

• Inchi： InChI=1S/C13H18O2/c1-2-3-11-15-13-8-6-12(7-9-13)5-4-10-14/h6-10H,2-5,11H2,1H3
• InChI Key： BDJUTJCWEWKYNG-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(CCC=O)C=C1

Computed Properties

• Exact Mass: 206.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7

Experimental Properties

• Density: 0.984±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 303.7±17.0 ºC (760 Torr),
• Flash Point: 123.1±14.5 ºC,
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 26.3